N-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)propanamide

• IUPAC Name: N-(5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-yl)propanamide
• InChI: InChI=1S/C13H15N3OS/c1-2-10(17)16-12-11-8-5-3-4-6-9(8)18-13(11)15-7-14-12/h7H,2-6H2,1H3,(H,14,15,16,17)
• InChI Key: XQUCZEIJZGYZEK-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=C2C3=C(CCCC3)SC2=NC=N1
• Molecular Formula: C13H15N3OS
• DSSTOX Substance ID: DTXSID201159254
• Molecular Weight: 261.34 g/mol
• CAS RN: 300676-08-8

Description

N-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)propanamide, also known as NTHPA, is an organic compound with a unique structure and a wide range of potential applications in the field of scientific research. NTHPA is a heterocyclic amide compound with a five-membered ring and a side chain of propanamide. It is a colorless liquid at room temperature with a molar mass of 222.31 g/mol and a boiling point of 214.1 °C.

Scientific Research Applications

N-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)propanamide has a wide range of potential applications in the field of scientific research. It has been used in studies of the structure and reactivity of organic compounds, the synthesis of new compounds, and the development of new catalytic processes. It has also been used as a starting material for the synthesis of various molecules, such as peptides, nucleic acids, and polymers. Additionally, this compound has been used in the study of the structure and reactivity of proteins, in the development of new drugs, and in the study of enzyme catalyzed reactions.

Mechanism of Action

N-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)propanamide is a versatile compound with a wide range of potential applications. Its mode of action is dependent on its structure and reactivity. In general, this compound acts as a nucleophile and can react with a variety of substrates, such as electrophiles, acids, and bases. It can also act as an acid or base, depending on the nature of the reaction. Additionally, this compound can act as a Lewis acid, which can facilitate the formation of new bonds between molecules.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. In studies of its potential effects on the nervous system, this compound has been found to have an inhibitory effect on the release of neurotransmitters, such as dopamine and serotonin. Additionally, this compound has been found to have an inhibitory effect on the activity of certain enzymes, such as trypsin and acetylcholinesterase. It has also been found to have an inhibitory effect on the activity of certain proteins, such as the cytochrome P450 enzyme system.

Advantages and Limitations for Lab Experiments

N-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)propanamide has a number of advantages for use in laboratory experiments. It is a relatively stable compound, with a low melting point and a low volatility. Additionally, it has a low toxicity and is relatively non-reactive. Furthermore, this compound is a relatively inexpensive compound, making it a cost-effective choice for use in laboratory experiments.
However, there are some limitations to the use of this compound in laboratory experiments. It is a relatively low-boiling compound, making it difficult to use in experiments that require high temperatures. Additionally, it is a relatively low-solubility compound, making it difficult to use in experiments that require solubilization. Furthermore, this compound is a relatively low-activity compound, making it difficult to use in experiments that require high reactivity.

Future Directions

N-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)propanamide has a wide range of potential future applications in the field of scientific research. It could be used in the development of new drugs, in the study of enzyme-catalyzed reactions, in the study of the structure and reactivity of proteins, and in the synthesis of new compounds. Additionally, this compound could be used in the study of the structure and reactivity of organic compounds, in the development of new catalytic processes, and in the development of new materials. Finally, this compound could be used in the study of the biochemical and physiological effects of drugs, in the development of new diagnostic tools, and in the development of new treatments for diseases.

Synthesis Methods

N-(5,6,7,8-Tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)propanamide can be synthesized through a number of different methods, including the reaction of 5,6,7,8-tetrahydrobenzothiophene-2-carboxylic acid with ethylenediamine in the presence of an acid catalyst. This reaction produces an intermediate compound, which is then reacted with propanamide to form this compound. Other methods of synthesis include the reaction of 5,6,7,8-tetrahydrobenzothiophene-2-carboxylic acid with propylene carbonate in the presence of a base catalyst and the reaction of 5,6,7,8-tetrahydrobenzothiophene-2-carboxylic acid with propanamide in the presence of a base catalyst.